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Compound of Interest

Compound Name: Erbium(lll) nitrate pentahydrate

Essential Safety and Handling Guide for Erbium(lil)
Nitrate Pentahydrate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Erbium(lll) nitrate pentahydrate. Adherence to these
procedures is essential for ensuring a safe laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name Erbium(lll) nitrate pentahydrate

CAS Number 10031-51-3[1][2][3]

Molecular Formula Er(NOs)3-5H20[1][3]

Molecular Weight 443.35 g/mol [1][3]

Appearance Pink-red solid, crystals, or lumps[1][3]
Odor Odorless[1][4]

Hazard Classification

Erbium(lll) nitrate pentahydrate is classified as:
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e Oxidizing Solid: Category 2. May intensify fire; oxidizer.[1][2][5]
o Skin Irritant: Category 2. Causes skin irritation.[1][2][5]
e Serious Eye Damage: Category 1. Causes serious eye damage.[1][2][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[1][2][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Erbium(lll) nitrate
pentahydrate.
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Protection Type Recommended Equipment  Standard

EN 166 (EU) or OSHA 29 CFR

Eye Protection Goggles or a face shield.[1][5]
1910.133 (US).[1][4][6]

_ Protective gloves (e.g., Natural
Hand Protection Inspect gloves before use.[5]
rubber).[1]

Wear appropriate protective
Skin and Body Protection gloves and clothing to prevent

skin exposure.[1]

Not required under normal use
conditions with adequate
ventilation.[1][4][6] For large-
scale use, emergencies, or
where exposure limits may be
exceeded, use a

) ) NIOSH/MSHA or European

Respiratory Protection

Standard EN 136 approved
respirator.[1] A type P3 (EN
143) respirator cartridge is
recommended where risk
assessment shows air-
purifying respirators are

appropriate.

Operational Plan: From Receipt to Disposal

1. Receiving and Storage

e Upon receipt, inspect the container for damage.

o Store in a cool, dry, and well-ventilated place.[5][6]
o Keep the container tightly closed.[2][6]

» Store under an inert atmosphere (e.g., nitrogen) as it is hygroscopic and air-sensitive.[1][6][7]
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Keep away from combustible materials, strong acids, reducing agents, and finely powdered
metals.[1][4][6]

Do not store near heat, sparks, open flames, or other ignition sources.[1][2]

. Handling and Use

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Avoid dust formation.[1][4][6]

Do not get in eyes, on skin, or on clothing.[1][4][6]

Avoid ingestion and inhalation.[1][4][6]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in the handling area.[1]

Remove and wash contaminated clothing before reuse.[1][7]

. Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[2][6][7]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Do not release into the environment or let the product enter drains.[2][5]

Emergency Procedures

First Aid Measures
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[1][6]

Eye Contact Remove contact lenses if present and easy to
do.[1][2] Immediately call a POISON CENTER
or doctor/physician.[1][2]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes.[1][2][6] If skin

irritation persists, call a physician.[1][6]

Remove person to fresh air and keep
comfortable for breathing.[1][2] If not breathing,

Inhalation ) o o ]
give artificial respiration.[6] Get medical
attention if symptoms occur.[6]
Rinse mouth with water.[5] Never give anything
Ingestion by mouth to an unconscious person.[5] Consult

a physician.[5]

Fire Fighting Measures
» This substance may intensify fire as it is an oxidizer.[1][6][7]
 In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2][7]

o Wear a self-contained breathing apparatus (SCBA) with full protective gear.[1][4][6]

Spill Response Workflow
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Caption: Workflow for handling a spill of Erbium(lll) nitrate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Erbium(lll)
nitrate pentahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592744#personal-protective-equipment-for-handling-
erbiume-iii-nitrate-pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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